2,2,2-Trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-one

• IUPAC Name: 2,2,2-trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethanone
• InChI: InChI=1S/C6H4F3NOS/c1-3-2-12-5(10-3)4(11)6(7,8)9/h2H,1H3
• InChI Key: SUEUWJYPFFATSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)C(=O)C(F)(F)F
• Molecular Formula: C6H4F3NOS
• DSSTOX Substance ID: DTXSID50622478
• Molecular Weight: 195.16 g/mol
• CAS No.: 174824-73-8

Description

2,2,2-Trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-one is an organic compound that features a trifluoromethyl group and a thiazole ring. The presence of the trifluoromethyl group imparts unique chemical properties, making it valuable in various scientific and industrial applications. The thiazole ring, a five-membered heterocyclic structure containing both sulfur and nitrogen, is known for its biological activity and is found in many pharmacologically active compounds .

Scientific Research Applications

2,2,2-Trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s biological activity makes it a candidate for studying enzyme interactions and metabolic pathways.

Medicine: Its pharmacological properties are explored for potential therapeutic applications, including antimicrobial and anticancer activities.

Industry: The compound is used in the production of specialty chemicals and materials, benefiting from its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the radical trifluoromethylation of carbon-centered radical intermediates . This process can be carried out under various conditions, often involving the use of trifluoromethylating agents such as trifluoromethyl iodide or trifluoromethyl sulfonates.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes steps such as the preparation of intermediate compounds, purification, and final product isolation. Specific details on industrial methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

2,2,2-Trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the thiazole ring or the trifluoromethyl group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols. Substitution reactions can introduce various functional groups to the thiazole ring or the trifluoromethyl group.

Mechanism of Action

The mechanism of action of 2,2,2-Trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-one involves its interaction with specific molecular targets and pathways. The trifluoromethyl group can enhance the compound’s lipophilicity, improving its ability to cross cell membranes and interact with intracellular targets. The thiazole ring can participate in various biochemical reactions, potentially inhibiting or activating enzymes and receptors involved in disease pathways .

Comparison with Similar Compounds

Similar Compounds

2,2,2-Trifluoro-1-(3,4,5-trichlorophenyl)ethanone: Another trifluoromethyl-containing compound with different substituents on the aromatic ring.

4-Methyl-2-(1,1,1-trifluoro-2-methylpropan-2-yl)pyridine: A compound with a similar trifluoromethyl group but a different heterocyclic structure.

Uniqueness

2,2,2-Trifluoro-1-(4-methyl-1,3-thiazol-2-yl)ethan-1-one is unique due to the combination of the trifluoromethyl group and the thiazole ring. This combination imparts distinct chemical and biological properties, making it valuable in various research and industrial applications. The trifluoromethyl group enhances the compound’s stability and lipophilicity, while the thiazole ring contributes to its biological activity.

Synthesis routes and methods

Procedure details

n-Butyllithium (2.5M solution in hexanes, 40.4 ml) was added dropwise to a stirred solution of 4-methylthiazole (10 g) in anhydrous tetrahydrofuran at -70° C. under an atmosphere of dry nitrogen. After 30 minutes, ethyl trifluoroacetate (12 ml) was added dropwise. After a further 2 hours the mixture was allowed to warm to room temperature and was then left stirring overnight. Saturated aqueous ammonium chloride solution was added and the organic phase was separated, dried and evaporated to dryness. The residue was purified by flash chromatography to give the hydrate corresponding to the title compound as a white solid.